

Citalopram hydrobromide versus tricyclic antidepressants side effect profile

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Citalopram Hydrobromide

CAS No.: 59729-32-7

Cat. No.: S523860

Get Quote

Side Effect Profile: Citalopram vs. Tricyclic Antidepressants (TCAs)


Side Effect	Citalopram (SSRI)	Tricyclic Antidepressants (TCAs)	Clinical Context & Evidence
Overall Tolerability	Better	Poorer	Significantly fewer patients on Citalopram withdrew from trials due to adverse events compared to TCAs (OR 0.54) [1].
Anticholinergic Effects			
• Dry Mouth	Less common and severe [2]	Very common [3] [2]	Caused by TCAs' strong antagonism of muscarinic acetylcholine receptors [3].
• Constipation	Less common [2]	Very common [3] [2]	-
• Blurred Vision	Less common [2]	Very common [3] [2]	-

Side Effect	Citalopram (SSRI)	Tricyclic Antidepressants (TCAs)	Clinical Context & Evidence
• Urinary Retention	Rare [2]	More common; can worsen existing condition [3]	-
Sedation	Less sedating; can cause insomnia or drowsiness [4] [5]	Often causes significant drowsiness [3] [2]	Sedation from TCAs is linked to their antihistamine (H1) effect [3].

| **Cardiovascular Effects** | • Risk of dose-dependent **QT prolongation** [6] [7] • Max dose limited to 40mg/day (20mg for elderly) [6] | • Risk of **orthostatic hypotension**, tachycardia [3] [2] • Can cause abnormal heart rhythms (arrhythmia) [3] [2] | TCAs are associated with more dangerous cardiac side effects, especially in overdose [2]. | | **Sexual Dysfunction** | Common (e.g., low libido, erectile dysfunction, anorgasmia) [6] [2] [7] | Common [2] | Sexual dysfunction is a frequent reason for discontinuation across most antidepressants. | | **Weight Change** | Can occur (usually gain) [7] | Common (gain) [3] [2] | - | | **Nausea / GI Upset** | Common, especially early in treatment [5] [2] | Occurs [2] | Linked to stimulation of serotonin receptors in the gut [7]. |

Mechanisms of Action and Side Effect Causation

The difference in side effect profiles originates from their distinct molecular mechanisms. The following diagram illustrates the key biological pathways and targets for each drug class.



Click to download full resolution via product page

The diagram shows that while both drug classes increase synaptic levels of serotonin and/or norepinephrine to produce therapeutic effects, TCAs also block several other key receptors, which directly explains their broader and more severe side effect profile [3] [2].

Key Experimental Data and Methodologies

The comparative conclusions are largely drawn from high-level evidence such as systematic reviews and meta-analyses.

- **Source of Comparative Data:** A key source is a **systematic review and meta-analysis** from the Cochrane Collaboration (2012), which included 37 randomized controlled trials (RCTs) with over 6,000 participants [1].
- **Primary Outcomes:** The review focused on **efficacy** (number of patients who responded or remitted), **acceptability** (all-cause treatment discontinuation), and **tolerability** (side effects, withdrawal due to adverse events) [1].
- **Statistical Findings:** The meta-analysis found a statistically significant advantage for Citalopram in tolerability, with **fewer patients withdrawing due to adverse events** compared to those on TCAs (Odds Ratio 0.54, 95% CI 0.38 to 0.78) [1].

Conclusion for Drug Development

For researchers and drug development professionals, the key takeaway is that the **selectivity of Citalopram for the serotonin transporter** offers a superior safety and tolerability profile over the broader pharmacology of TCAs. This is a major reason SSRIs like Citalopram have largely replaced TCAs as first-line pharmacotherapy for depression [6]. However, the dose-dependent risk of **QT prolongation** with Citalopram is a critical consideration for later-generation drug design, highlighting the need for compounds free from serious cardiovascular liabilities [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. other Citalopram -depressive agents for depression - PMC versus anti [pmc.ncbi.nlm.nih.gov]
2. Antidepressant Side Effects: Types, Comparison Chart, and ... [healthline.com]
3. Tricyclic Antidepressants (TCAs) Drugs: List, Side Effects [rxlist.com]
4. Patient Tips: 7 things you should know Citalopram [drugs.com]
5. Side effects of citalopram [nhs.uk]
6. Citalopram - StatPearls - NCBI Bookshelf - NIH [ncbi.nlm.nih.gov]

7. - Wikipedia Citalopram [en.wikipedia.org]

To cite this document: Smolecule. [Citalopram hydrobromide versus tricyclic antidepressants side effect profile]. Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b523860#citalopram-hydrobromide-versus-tricyclic-antidepressants-side-effect-profile>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com